N-(4-chlorophenyl)-N'-[1-methyl-2-(1H-pyrazol-1-yl)ethyl]urea

• IUPAC Name: 1-(4-chlorophenyl)-3-(1-pyrazol-1-ylpropan-2-yl)urea
• InChI: InChI=1S/C13H15ClN4O/c1-10(9-18-8-2-7-15-18)16-13(19)17-12-5-3-11(14)4-6-12/h2-8,10H,9H2,1H3,(H2,16,17,19)
• InChI Key: CFHIGZJNDPLOBV-UHFFFAOYSA-N
• Canonical SMILES: CC(CN1C=CC=N1)NC(=O)NC2=CC=C(C=C2)Cl
• Molecular Formula: C13H15ClN4O
• Molecular Weight: 278.74 g/mol

Description

N-(4-chlorophenyl)-N’-[1-methyl-2-(1H-pyrazol-1-yl)ethyl]urea is a synthetic organic compound that has garnered interest in various fields of scientific research

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(4-chlorophenyl)-N’-[1-methyl-2-(1H-pyrazol-1-yl)ethyl]urea typically involves the reaction of 4-chloroaniline with 1-methyl-2-(1H-pyrazol-1-yl)ethyl isocyanate. The reaction is carried out under controlled conditions, often in the presence of a suitable solvent such as dichloromethane or toluene. The reaction mixture is stirred at room temperature or slightly elevated temperatures to facilitate the formation of the desired urea derivative.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for efficiency, yield, and cost-effectiveness. This could include the use of continuous flow reactors, automated systems for reagent addition, and advanced purification techniques to ensure high purity of the final product.

Chemical Reactions Analysis

Types of Reactions

N-(4-chlorophenyl)-N’-[1-methyl-2-(1H-pyrazol-1-yl)ethyl]urea can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized derivatives.

Reduction: Reduction reactions can be employed to modify the functional groups present in the molecule.

Substitution: The chlorophenyl group can participate in nucleophilic substitution reactions, leading to the formation of new derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as potassium permanganate or hydrogen peroxide can be used.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are typically employed.

Substitution: Nucleophiles such as amines or thiols can be used in substitution reactions, often in the presence of a base like sodium hydroxide.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions can produce a variety of substituted urea compounds.